2-{[4-benzyl-5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide

• IUPAC Name: 2-[[4-benzyl-5-(4-nitrophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C23H25N5O3S/c29-21(24-19-9-5-2-6-10-19)16-32-23-26-25-22(18-11-13-20(14-12-18)28(30)31)27(23)15-17-7-3-1-4-8-17/h1,3-4,7-8,11-14,19H,2,5-6,9-10,15-16H2,(H,24,29)
• InChI Key: HJZNTZJCWCATJP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN=C(N2CC3=CC=CC=C3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H25N5O3S
• Molecular Weight: 451.5 g/mol

Description

2-{[4-benzyl-5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide is a chemical compound that has been synthesized for various scientific research purposes.

Mechanism of Action

The mechanism of action of 2-{[4-benzyl-5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[4-benzyl-5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide have been studied extensively. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-benzyl-5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a valuable tool in the study of cancer. However, the compound has some limitations, including its toxicity and potential side effects.

Future Directions

There are several future directions for the study of 2-{[4-benzyl-5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide. One area of research is the development of more potent and selective analogs of the compound. Another direction is the study of the compound's potential use in combination with other cancer therapies. Additionally, the compound's potential use in the treatment of other diseases such as neurodegenerative diseases could also be explored.
Conclusion:
In conclusion, 2-{[4-benzyl-5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide is a chemical compound that has been synthesized for various scientific research purposes. The compound has been shown to have potential in the study of cancer and neurodegenerative diseases. Further research is needed to fully understand its mechanism of action and potential applications in medicine.

Scientific Research Applications

2-{[4-benzyl-5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-cyclohexylacetamide has been used in various scientific research applications. One of the primary applications is in the study of cancer. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been used in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.